(E)-(2-Methoxystyryl)boronic acid

Core Science & Biosynthesis

Technical Guide: Solubility Profile & Handling of (E)-(2-Methoxystyryl)boronic Acid

The following technical guide details the solubility profile, handling protocols, and application workflows for (E)-(2-Methoxystyryl)boronic acid . This document is structured for researchers requiring high-fidelity operational data for synthesis and drug development.

Executive Summary

(E)-(2-Methoxystyryl)boronic acid is a specialized organoboron building block characterized by a vinyl linker connecting a 2-methoxyphenyl ring to a boronic acid moiety. Unlike simple arylboronic acids, the styryl backbone introduces specific solubility behaviors and stability considerations—primarily the preservation of the (E)-alkene geometry during solvation.

This guide addresses the "Boronic Acid Paradox"—the equilibrium between free acid and trimeric boroxine anhydrides—and provides validated solvent systems for dissolution, reaction, and purification.

Physicochemical Identity

Property	Specification
Chemical Name	(E)-(2-Methoxystyryl)boronic acid
CAS Number	1032737-74-8
Molecular Formula	C₉H₁₁BO₃
Molecular Weight	178.00 g/mol
Geometry	Trans (E) isomer
Appearance	White to off-white solid
Acidity (pKa)	~8.5–9.0 (Estimated for boronic moiety)

Solubility Landscape

The solubility of (E)-(2-Methoxystyryl)boronic acid is governed by its amphiphilic nature: the hydrophobic methoxystyryl tail and the hydrophilic, hydrogen-bonding boronic acid head group.

The Boroxine Equilibrium (Critical Mechanism)

Boronic acids spontaneously dehydrate to form cyclic trimeric anhydrides (boroxines), especially in non-polar solvents or upon drying. This transformation alters melting points and dissolution rates but is reversible in the presence of water or coordinating ligands.

Figure 1: The reversible dehydration equilibrium. In dry organic solvents (e.g., anhydrous THF), the equilibrium shifts toward the boroxine. In aqueous base, it shifts entirely to the boronate anion.

Solvent Compatibility Matrix

The following data synthesizes empirical trends for styrylboronic acids.

Solvent Class	Specific Solvent	Solubility Rating	Operational Notes
Polar Aprotic	DMSO, DMF	Excellent (>100 mg/mL)	Preferred for stock solutions. High stability.
Alcohols	Methanol, Ethanol	Good (50–80 mg/mL)	Caution: Forms boronic esters (solvolysis) reversibly. Suitable for transfers but not long-term storage.
Ethers	THF, 1,4-Dioxane	Moderate (20–50 mg/mL)	Ideal reaction solvents. Solubility improves significantly with heating (40°C).
Chlorinated	DCM, Chloroform	Low-Moderate	Soluble enough for extraction/workup; poor for reaction initiation.
Hydrocarbons	Hexane, Pentane	Insoluble	Used as anti-solvents to precipitate the compound during purification.
Aqueous	Water (Neutral)	Poor (<5 mg/mL)	Requires pH adjustment.
Aqueous	Water (Basic pH >10)	High (as Boronate)	Dissolves rapidly as the tetrahedral boronate anion [R-B(OH)₃]⁻.

Operational Protocols

Protocol A: Preparation of Stable Stock Solution (1.0 M)

Purpose: Create a stable reagent source for high-throughput screening or iterative synthesis.

• Solvent Choice: Anhydrous DMSO or DMAc (Dimethylacetamide). These solvents prevent dehydration to insoluble anhydrides and suppress protodeboronation.

• Weighing: Weigh 178 mg of (E)-(2-Methoxystyryl)boronic acid into a 2 mL vial.

• Dissolution: Add 1.0 mL of solvent.

• Agitation: Vortex for 30 seconds. If slight turbidity persists (due to boroxine formation), mild sonication at 35°C for 2 minutes will clarify the solution.

• Storage: Store at 4°C. Stable for >3 months.

Protocol B: Suzuki-Miyaura Coupling (Solvent System Selection)

Context: Coupling with aryl halides. Recommended Solvent System: THF:Water (4:1) or Dioxane:Water (4:1) .

• Why: The organic phase solubilizes the aryl halide and the boronic acid (neutral form). The aqueous phase dissolves the inorganic base (e.g., K₂CO₃).

• Mechanism: The base travels to the interface, converting the boronic acid into the reactive boronate species , which is then transmetalated onto the Palladium catalyst.

Protocol C: Purification via Recrystallization

Trigger: If the compound has degraded or contains boroxine impurities.

• Dissolve: Dissolve crude solid in a minimum amount of hot Ethyl Acetate or Methanol (approx. 50°C).

• Precipitate: Slowly add Hexane or Water (respectively) dropwise until persistent turbidity is observed.

• Cool: Allow the mixture to cool to room temperature, then place in a fridge (4°C) for 2 hours.

• Filter: Collect the white crystalline solid via vacuum filtration.

• Dry: Dry under high vacuum at room temperature (avoid heating to prevent dehydration).

Reaction Workflow & Signaling

The following diagram illustrates the critical path of the boronic acid in a standard cross-coupling reaction, highlighting the solubility-dependent activation step.

Figure 2: Activation pathway. Solubility in the organic phase is required for loading, but water solubility (induced by base) is required for activation.

Stability & Handling Risks[4][5]

• Protodeboronation: Styrylboronic acids are susceptible to C-B bond cleavage under highly acidic conditions or prolonged heating in water. Mitigation: Use mild bases (K₃PO₄) and avoid refluxing in pure water.

• Isomerization: The (E)-isomer is thermodynamically stable. However, UV light exposure in solution can induce partial photo-isomerization to the (Z)-isomer. Mitigation: Wrap reaction vessels in foil if running for >12 hours.

References

• Lennox, A. J. J., & Lloyd-Jones, G. C. Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 2014, 43, 412-443. (Authoritative review on boronic acid solubility and speciation). [Link]

• Hall, D. G. Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH, 2nd Edition, 2011. (Standard text for organoboron physicochemical properties). [Link]

Protocols & Analytical Methods

Application Notes & Protocols: A Guide to Suzuki-Miyaura Coupling with (E)-(2-Methoxystyryl)boronic Acid for the Synthesis of Functionalized Stilbenes

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of (E)-(2-Methoxystyryl)boronic acid in Suzuki-Miyaura cross-coupling reactions. This document offers a detailed protocol, insights into reaction optimization, and an exploration of the underlying mechanistic principles, ensuring a robust and reproducible synthetic methodology.

Introduction: The Significance of Methoxy-Substituted Stilbenes and the Suzuki-Miyaura Coupling

Stilbenes, a class of organic compounds characterized by a 1,2-diphenylethylene core, are of significant interest in medicinal chemistry and materials science.[1] Methoxy-substituted stilbenes, in particular, have demonstrated a range of biological activities, including anti-inflammatory, anti-cancer, and antioxidant properties.[2][3][4] The strategic placement of methoxy groups can enhance the pharmacokinetic profile of these molecules, improving their bioavailability and metabolic stability compared to their hydroxylated analogs like resveratrol.[4][5]

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds, particularly for the synthesis of biaryls, vinylarenes, and polyolefins.[6][7] Its development, for which Akira Suzuki was a co-recipient of the 2010 Nobel Prize in Chemistry, has revolutionized the synthesis of complex organic molecules.[8] The reaction's success is attributed to its mild reaction conditions, high functional group tolerance, and the commercial availability of a wide array of boronic acids.[7] The use of (E)-(2-Methoxystyryl)boronic acid as a coupling partner allows for the direct and stereoselective introduction of a 2-methoxystyryl moiety, providing a convergent and efficient route to a diverse range of functionalized stilbene derivatives.

The Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst.[9][10][11] The cycle can be broken down into three key steps: oxidative addition, transmetalation, and reductive elimination.

Figure 1. The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

• Oxidative Addition : The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl or vinyl halide (R¹-X), forming a Pd(II) complex.[9][10] The reactivity of the halide is typically in the order of I > Br > Cl.[12]

• Transmetalation : In this crucial step, the organic group from the boronic acid (R²) is transferred to the palladium center.[9][13] This process is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[13][14]

• Reductive Elimination : The two organic fragments (R¹ and R²) on the palladium complex are coupled, forming the desired C-C bond and regenerating the catalytically active Pd(0) species, which can then re-enter the catalytic cycle.[9][10]

Experimental Protocol: Suzuki-Miyaura Coupling of (E)-(2-Methoxystyryl)boronic Acid with 4-Bromoacetophenone

This protocol provides a representative procedure for the coupling of (E)-(2-Methoxystyryl)boronic acid with an aryl bromide. The reaction conditions can be adapted for other aryl or vinyl halides.

Materials:

• (E)-(2-Methoxystyryl)boronic acid

• 4-Bromoacetophenone

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Deionized water

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromoacetophenone (1.0 mmol, 1.0 equiv), (E)-(2-Methoxystyryl)boronic acid (1.2 mmol, 1.2 equiv), and potassium carbonate (2.0 mmol, 2.0 equiv).

• Catalyst and Ligand Addition: In a separate vial, pre-mix palladium(II) acetate (0.02 mmol, 2 mol%) and triphenylphosphine (0.04 mmol, 4 mol%) in a small amount of the reaction solvent. Add this catalyst/ligand mixture to the reaction flask.

• Solvent Addition and Degassing: Add 1,4-dioxane (8 mL) and deionized water (2 mL) to the flask. Degas the reaction mixture by bubbling nitrogen or argon through the solution for 15-20 minutes.

• Reaction: Heat the reaction mixture to 80-90 °C under an inert atmosphere and stir vigorously. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate (20 mL) and water (10 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Washing and Drying: Combine the organic layers and wash with brine (20 mL). Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired stilbene product.

Optimization of Reaction Parameters

The success of the Suzuki-Miyaura coupling is highly dependent on the choice of catalyst, ligand, base, and solvent. The following table summarizes key considerations for optimizing the reaction with (E)-(2-Methoxystyryl)boronic acid.

Parameter	Common Choices	Considerations and Rationale	References
Palladium Source	Pd(OAc)₂, Pd(PPh₃)₄, Pd₂(dba)₃, Pd/C	Pd(OAc)₂ and Pd₂(dba)₃ are stable precursors that are reduced in situ to the active Pd(0) species. Pd(PPh₃)₄ is a pre-formed Pd(0) catalyst. Pd/C can be used for heterogeneous catalysis, simplifying product purification.	[15][16]
Ligand	PPh₃, P(t-Bu)₃, Buchwald ligands (e.g., SPhos, XPhos)	The choice of ligand is critical for stabilizing the palladium catalyst and promoting the elementary steps of the catalytic cycle. For challenging couplings, electron-rich and bulky phosphine ligands like those developed by Buchwald can be highly effective.	[13][17]
Base	K₂CO₃, Na₂CO₃, K₃PO₄, Cs₂CO₃, NaOH	The base activates the boronic acid for transmetalation. The strength and solubility of the base can significantly impact the reaction rate and yield. For base-sensitive substrates, weaker bases like K₃PO₄ or Cs₂CO₃ are preferred.	[13][14]
Solvent	Toluene, 1,4-Dioxane, THF, DMF, often with water as a co-solvent	The solvent system must be able to dissolve the reactants and the catalyst. The addition of water often accelerates the reaction, particularly when using inorganic bases. Anhydrous conditions may be necessary to minimize protodeboronation of the vinylboronic acid.	[17][18]

Troubleshooting Common Issues

Problem	Potential Cause	Suggested Solution	References
Low or No Conversion	Inactive catalyst	Use a fresh source of palladium catalyst and ensure proper degassing of the reaction mixture to prevent catalyst oxidation.	[17]
Ineffective base	Ensure the base is finely powdered and dry. Consider using a stronger or more soluble base.	[14][17]
Protodeboronation of the Boronic Acid	Presence of excess water or protic solvents	Use anhydrous solvents and a non-aqueous base system. Minimize reaction time.	[8][17]
Homocoupling of the Boronic Acid	Oxygen in the reaction mixture	Thoroughly degas the reaction mixture and maintain a positive pressure of inert gas throughout the reaction.	[17]
Formation of Side Products	Isomerization of the double bond	Ensure the starting (E)-(2-Methoxystyryl)boronic acid is of high purity. The Suzuki coupling is generally stereoretentive.	[19]

Conclusion

The Suzuki-Miyaura cross-coupling reaction using (E)-(2-Methoxystyryl)boronic acid is a highly efficient and reliable method for the synthesis of valuable methoxy-substituted stilbenes. By carefully selecting and optimizing the reaction parameters, researchers can achieve high yields and excellent stereoselectivity. This protocol and the accompanying technical insights serve as a valuable resource for scientists engaged in the synthesis of complex organic molecules for applications in drug discovery and materials science.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• The Organic Chemistry Tutor. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

• Indo Global Journal of Pharmaceutical Sciences. (2013, March 3). Suzuki Cross Coupling Reaction- A Review. [Link]

• Macharia, J. M., et al. (2021). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. [Link]

• Lumen Learning. Organic Chemistry II - Palladium catalyzed couplings. [Link]

• Badone, D., et al. (1997). Highly Efficient Palladium-Catalyzed Boronic Acid Coupling Reactions in Water: Scope and Limitations. The Journal of Organic Chemistry, 62(21), 7170–7173. [Link]

• ResearchGate. (2025, August 10). (PDF) Suzuki Cross Coupling Reaction-A Review. [Link]

• MDPI. (2023, April 28). Stilbenes, a Versatile Class of Natural Metabolites for Inflammation—An Overview. [Link]

• Royal Society of Chemistry. (2014). CHAPTER 13: Recent Advances/Contributions in the Suzuki–Miyaura Reaction. [Link]

• wwjmrd.com. Recent Advances in the development of Suzuki Miyaura Coupling Reactions. [Link]

• ResearchGate. (2018). Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... [Link]

• Vontobel, P. H. V., et al. (2025). Synthesis of borylated-stilbenes under environmentally friendly Wittig reaction and interaction studies with HSA. RSC Advances, (44). [Link]

• MDPI. (2015, January 12). Palladium on Carbon-Catalyzed Suzuki-Miyaura Coupling Reaction Using an Efficient and Continuous Flow System. [Link]

• National Center for Biotechnology Information. (2018). Evaluation of the effect of the new methoxy-stilbenes on expression of receptors and enzymes involved in estrogen synthesis in cancer breast cells. [Link]

• SciSpace. (2017, April 21). Synthetic approaches toward stilbenes and their related structures. [Link]

• MDPI. (2023, July 20). Synthesis and Biological Evaluation of Resveratrol Methoxy Derivatives. [Link]

• Arabian Journal of Chemistry. (2022). Methoxy and methylthio-substituted trans-stilbene derivatives as CYP1B1 inhibitors – QSAR study with detailed interpretation of molecular descriptors. [Link]

• Royal Society of Chemistry. (2025). Synthesis of borylated-stilbenes under environmentally friendly Wittig reaction and interaction studies with HSA. [Link]

• ChemRxiv. (2022). Synthesis of Stilbenes Using Various Catalysts and Investigation of their Optical Properties. [Link]

• National Center for Biotechnology Information. (2017). Synthetic approaches toward stilbenes and their related structures. [Link]

• ORBi. (2004). Catalytic methods for the synthesis of stilbenes with an emphasis on their phytoalexins. [Link]

• Organic Syntheses. (2006). Discussion Addendum for: Suzuki-Miyaura Cross-Coupling: Preparation of 2'-Vinylacetanilide. [Link]

• University of Windsor. (2002). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. [Link]

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Application of (E)-(2-Methoxystyryl)boronic acid in Medicinal Chemistry: A Technical Guide

Introduction: The Strategic Value of Styryl Boronic Acids in Drug Discovery

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds with tunable properties and strategic reactivity is paramount. Among these, organoboron compounds, and specifically boronic acids, have emerged as indispensable tools.[1] Their stability, low toxicity, and versatile reactivity in cornerstone reactions like the Suzuki-Miyaura cross-coupling make them ideal building blocks for the synthesis of complex bioactive molecules.[1][2] (E)-(2-Methoxystyryl)boronic acid, with its distinct styryl moiety, offers a unique combination of structural features that are particularly relevant in the design of therapeutics targeting a range of diseases, most notably cancer.

The presence of the methoxy-substituted styryl group provides a scaffold that can mimic the core structures of several natural products known for their potent biological activities, such as resveratrol and combretastatin A-4.[3][4] These natural products are known to interact with critical biological targets, including tubulin, making them valuable leads in anticancer drug discovery.[4][5] The boronic acid functional group not only facilitates the crucial carbon-carbon bond formation to construct these complex molecules but can also act as a pharmacophore itself, engaging in key interactions with biological targets.[3][6]

This technical guide provides a comprehensive overview of the application of (E)-(2-Methoxystyryl)boronic acid in medicinal chemistry, with a focus on its role in the synthesis of potential therapeutic agents. We will delve into the mechanistic rationale for its use, provide detailed experimental protocols for its application in Suzuki-Miyaura cross-coupling reactions, and discuss its potential in the generation of novel drug candidates.

Core Application: A Versatile Building Block for Bioactive Stilbenoids

(E)-(2-Methoxystyryl)boronic acid serves as a key intermediate in the synthesis of a diverse array of bioactive compounds, particularly those containing a stilbenoid core. The styryl scaffold is a privileged structure in medicinal chemistry, found in numerous natural products and synthetic molecules with a wide range of pharmacological activities.

Synthesis of Combretastatin and Resveratrol Analogues

Combretastatin A-4 and resveratrol are two exemplary natural products whose core stilbene structure can be accessed and modified using (E)-(2-Methoxystyryl)boronic acid. Combretastatin A-4 is a potent inhibitor of tubulin polymerization, a validated target for anticancer therapy.[4][5] Resveratrol, a polyphenol found in grapes, exhibits a broad spectrum of biological activities, including antioxidant, anti-inflammatory, and anticancer effects.[3]

The general synthetic strategy involves the Suzuki-Miyaura cross-coupling of (E)-(2-Methoxystyryl)boronic acid with a suitably functionalized aryl halide. This reaction allows for the modular construction of stilbenoid libraries with diverse substitution patterns on both aromatic rings, enabling a thorough exploration of the structure-activity relationship (SAR).

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol outlines a general method for the palladium-catalyzed Suzuki-Miyaura cross-coupling of (E)-(2-Methoxystyryl)boronic acid with an aryl bromide.

Materials:

• (E)-(2-Methoxystyryl)boronic acid (1.2 equiv)

• Aryl bromide (1.0 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 equiv)

• Triphenylphosphine (PPh₃) (0.08 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Toluene/Ethanol/Water (4:1:1) solvent mixture

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for elution

Procedure:

• To a round-bottom flask, add the aryl bromide, (E)-(2-Methoxystyryl)boronic acid, potassium carbonate, palladium(II) acetate, and triphenylphosphine.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed toluene/ethanol/water solvent mixture via syringe.

• Heat the reaction mixture to 80-90 °C and stir vigorously for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired stilbenoid product.

Causality Behind Experimental Choices:

• Palladium Catalyst: Palladium(II) acetate in combination with a phosphine ligand like triphenylphosphine is a commonly used and effective catalyst system for Suzuki-Miyaura couplings.[7] The phosphine ligand stabilizes the palladium center and facilitates the catalytic cycle.

• Base: Potassium carbonate is a crucial component that activates the boronic acid for transmetalation to the palladium center.[7] The aqueous conditions facilitate the dissolution of the base.

• Solvent System: The mixed solvent system of toluene, ethanol, and water provides a good medium for dissolving both the organic substrates and the inorganic base, promoting efficient reaction kinetics.

• Inert Atmosphere: The reaction is performed under an inert atmosphere to prevent the oxidation of the palladium catalyst and the phosphine ligand, which would lead to catalyst deactivation.

Data Presentation: Characterization of a Representative Product

The following table summarizes the expected characterization data for a representative stilbenoid product synthesized via the Suzuki-Miyaura coupling of (E)-(2-Methoxystyryl)boronic acid with 3,4,5-trimethoxybromobenzene, a precursor to a combretastatin analogue.

Characterization Method	Expected Data
¹H NMR	Signals corresponding to the vinyl protons with a large coupling constant (J ≈ 16 Hz) confirming the (E)-configuration. Aromatic protons in their expected regions. Singlets for the methoxy groups.
¹³C NMR	Resonances for all unique carbon atoms, including the vinyl carbons and the methoxy carbons.
Mass Spectrometry	A molecular ion peak corresponding to the calculated mass of the product.
Melting Point	A sharp melting point range, indicative of a pure compound.

Visualization of Key Processes

Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the key steps in the Suzuki-Miyaura cross-coupling reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Workflow for Synthesis and Biological Evaluation

This diagram outlines the typical workflow from synthesis to biological evaluation of novel stilbenoid compounds.

Caption: Workflow for the synthesis and biological evaluation of stilbenoid drug candidates.

Conclusion and Future Perspectives

(E)-(2-Methoxystyryl)boronic acid is a highly valuable and versatile building block in medicinal chemistry. Its application in the Suzuki-Miyaura cross-coupling reaction provides a straightforward and efficient route to a wide range of stilbenoid compounds, including analogues of potent natural products like combretastatin A-4 and resveratrol. The modular nature of this synthetic approach allows for the systematic exploration of structure-activity relationships, facilitating the optimization of lead compounds with improved potency and pharmacokinetic profiles.

The continued exploration of (E)-(2-Methoxystyryl)boronic acid and its derivatives in the synthesis of novel bioactive molecules holds significant promise for the discovery of new therapeutic agents, particularly in the field of oncology. Further investigations into its use in other cross-coupling reactions and the development of novel stilbenoid scaffolds will undoubtedly expand its utility in the ever-evolving landscape of drug discovery.

References

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• Kong, Y., et al. (2009). A boronic acid chalcone analog of combretastatin A-4 as a potent anti-proliferation agent. Bioorganic & Medicinal Chemistry Letters, 19(7), 1969-1972. [Link][10]

• Google Patents. (2019). Process for the recovery of a boronic acid. [11]

• Yoneda Labs. (2023). Suzuki-Miyaura cross-coupling: Practical Guide. [Link][1]

• Kong, Y., et al. (2012). Synthesis and structure-activity relationship of boronic acid bioisosteres of combretastatin A-4 as anticancer agents. Journal of Medicinal Chemistry, 55(22), 10071-10081. [Link]

• Nakamura, H., et al. (2012). Synthesis and biological evaluation of boronic acid-containing phenstatin analogues. Arkivoc, 2012(7), 79-87. [Link][12][13]

• Organic Chemistry Portal. Suzuki Coupling. [Link][7][14]

• Buchwald, S. L., et al. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. The Journal of Organic Chemistry, 72(17), 6582-6585. [Link][15]

• Ertl, P., et al. (2023). Which boronic acids are used most frequently for synthesis of bioactive molecules? ChemRxiv. [Link][2]

• Reddy, E. P., et al. (2011). Discovery of a Clinical Stage Multi Kinase Inhibitor Sodium (E)-2-{2-Methoxy-5-[(2′, 4′, 6′-trimethoxystyrylsulfonyl)methyl]phenylamino}acetate (ON 01910.Na): Synthesis, Structure Activity Relationship and Biological Activity. Journal of Medicinal Chemistry, 54(18), 6254-6276. [Link][16]

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• Silvestri, R., et al. (2020). Microwave-assisted synthesis of tubulin assembly inhibitors as anticancer agents by aryl ring reversal and conjunctive approach. RSC Medicinal Chemistry, 11(10), 1188-1196. [Link][10]

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• Dzierzbicka, K., et al. (2016). Synthesis of Combretastatin A-4 Analogs and their Biological Activities. Anti-Cancer Agents in Medicinal Chemistry, 16(8), 942-960. [Link][5]

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• 14. researchgate.net [researchgate.net]
• 15. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Discovery of a Clinical Stage Multi Kinase Inhibitor Sodium (E)-2-{2-Methoxy-5-[(2′, 4′, 6′-trimethoxystyrylsulfonyl)methyl]phenylamino}acetate (ON 01910.Na): Synthesis, Structure Activity Relationship and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]

Scale-up synthesis of biaryls using (E)-(2-Methoxystyryl)boronic acid

Application Note & Protocol

Robust and Scalable Synthesis of Biaryl Compounds via Suzuki-Miyaura Coupling Using (E)-(2-Methoxystyryl)boronic Acid

Abstract

The biaryl motif is a privileged structure in modern pharmacology and materials science, making its efficient and scalable synthesis a critical objective for industrial chemistry.[1][2] The Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile methods for constructing C(sp²)–C(sp²) bonds, valued for its mild conditions, high functional group tolerance, and the low toxicity of its boron-based reagents.[3][4][5] This application note provides a comprehensive guide and a detailed, field-proven protocol for the scale-up synthesis of biaryl compounds using (E)-(2-Methoxystyryl)boronic acid as a key coupling partner. We delve into the mechanistic underpinnings, process optimization parameters, and critical safety considerations necessary for transitioning from laboratory-scale experiments to multi-kilogram production, ensuring high yield, purity, and process robustness.

Introduction: The Strategic Value of Styrylboronic Acids in Biaryl Synthesis

The Suzuki-Miyaura reaction has become an indispensable tool in both academic and industrial settings for the synthesis of biaryls.[6][7] The reaction's appeal for large-scale synthesis is particularly notable due to the general stability and low toxicity of boronic acids and their inorganic byproducts, which simplifies product purification.[1]

While simple arylboronic acids are common, styrylboronic acids, such as (E)-(2-Methoxystyryl)boronic acid, offer unique synthetic advantages. The vinyl moiety provides a reactive handle for post-coupling transformations, and the electronic and steric nature of the substituents can significantly influence reaction kinetics and efficiency. The ortho-methoxy group on the styryl scaffold may play a crucial role through electronic modulation or by acting as a transient coordinating group for the palladium catalyst, potentially accelerating key steps in the catalytic cycle. This guide provides the necessary framework for leveraging these properties in a scalable and reproducible manufacturing context.

Mechanistic Rationale and Key Scale-Up Parameters

A fundamental understanding of the reaction mechanism is paramount for successful troubleshooting and optimization during scale-up. The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle.

The Palladium Catalytic Cycle

The reaction involves three primary steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide (Ar-X) bond, forming a Pd(II) complex.

• Transmetalation: The organic group from the boronic acid derivative (activated by a base to form a boronate) is transferred to the Pd(II) complex, displacing the halide. This is often the rate-determining step.

• Reductive Elimination: The two organic fragments on the palladium center couple and are eliminated as the biaryl product (Ar-Ar'), regenerating the active Pd(0) catalyst.[8][9]

Figure 1: The Suzuki-Miyaura Catalytic Cycle

Critical Parameters for Scale-Up

Transitioning a Suzuki-Miyaura coupling from bench to reactor scale introduces challenges that must be proactively managed.[9][10]

Parameter	Laboratory Scale (grams)	Pilot/Production Scale (kilograms)	Rationale for Change & Key Considerations
Catalyst Loading	1-5 mol%	0.01-0.5 mol%	Cost and palladium contamination are major drivers. Lowering catalyst loading requires highly optimized conditions and pure reagents to maintain efficiency.
Solvent Selection	Dioxane, THF, DMF	Toluene, 2-MeTHF, IPAc	Safety (high flash points), cost, and ease of recovery are prioritized. Aqueous solvent mixtures are common to facilitate dissolution of the inorganic base.[11]
Base Selection	K₂CO₃, Cs₂CO₃, K₃PO₄	K₂CO₃, K₃PO₄	Cost-effectiveness is critical. Stronger, more expensive bases like Cs₂CO₃ are often avoided. The choice impacts boronic acid activation and catalyst stability.
Heat Transfer	Oil bath, heating mantle	Jacketed reactor (steam/oil)	Surface-area-to-volume ratio decreases significantly. Efficient stirring and controlled heating/cooling ramps are essential to avoid temperature spikes and side reactions.
Inerting	Balloon, Schlenk line	Nitrogen/Argon sparge & blanket	Robust and consistent removal of oxygen is critical to prevent catalyst oxidation and homocoupling of the boronic acid.[8]
Workup/Purification	Chromatography, Extraction	Crystallization, Distillation	Chromatography is generally not viable at scale. The process must be designed for isolation via crystallization. Efficient palladium removal is mandatory.[12]

Table 1: Comparison of Key Parameters for Laboratory vs. Scale-Up Synthesis

Scale-Up Protocol: Synthesis of 4'-Fluoro-2-(E)-(2-methoxystyryl)biphenyl

This protocol details the synthesis of a representative biaryl on a 1 kg scale using (E)-(2-Methoxystyryl)boronic acid and 1-bromo-4-fluorobenzene.

Materials and Reagent Properties

Reagent	Grade	M.W.	Amount	Moles	Eq.	Supplier
1-Bromo-4-fluorobenzene	≥99%	175.00	0.98 kg	5.60	1.0	Sigma-Aldrich
(E)-(2-Methoxystyryl)boronic acid	≥95%	177.99	1.00 kg	5.62	1.004	Ambeed
Pd(OAc)₂	Catalyst	224.50	2.5 g	0.011	0.002	Strem Chemicals
SPhos	Ligand	410.47	10.2 g	0.025	0.0044	Sigma-Aldrich
Potassium Carbonate (K₂CO₃)	Anhydrous, milled	138.21	1.55 kg	11.2	2.0	J.T. Baker
Toluene	Anhydrous	-	10 L	-	-	EMD Millipore
Deionized Water	-	-	3 L	-	-	In-house
QuadraSil® AP	Scavenger	-	100 g	-	-	Sigma-Aldrich

(E)-(2-Methoxystyryl)boronic acid Properties:

• Appearance: Solid

• Storage: Inert atmosphere, 2-8°C

• Safety: Warning. H302-H312-H332 (Harmful if swallowed, in contact with skin, or if inhaled). P261, P280 are critical.

Experimental Workflow Diagram

Figure 2: Kilogram-Scale Synthesis Workflow

Step-by-Step Protocol

A. Reactor Preparation and Charging

• Ensure a 20 L glass-lined reactor is clean, dry, and equipped with a mechanical stirrer, thermocouple, nitrogen inlet/outlet, and reflux condenser.

• Charge the reactor with Toluene (7 L) and 1-bromo-4-fluorobenzene (0.98 kg).

• Begin stirring at 100-150 RPM and add (E)-(2-Methoxystyryl)boronic acid (1.00 kg).

• Sparge the resulting slurry with nitrogen gas through a subsurface dip tube for at least 30 minutes to remove dissolved oxygen. Maintain a gentle nitrogen blanket for the remainder of the reaction.

B. Base and Catalyst Addition

• In a separate vessel, dissolve milled K₂CO₃ (1.55 kg) in deionized water (3 L) with stirring. Ensure the base is fully dissolved. Degas the solution with nitrogen sparging for 15 minutes.

• Add the aqueous K₂CO₃ solution to the reactor via a charging funnel.

• In a glovebox or under a nitrogen atmosphere, weigh Pd(OAc)₂ (2.5 g) and SPhos (10.2 g) into a flask and suspend them in a small amount of degassed toluene (~100 mL). Add this catalyst slurry to the main reactor.

C. Reaction Execution and Monitoring

• Heat the reaction mixture to an internal temperature of 80-85°C. The mixture should be a well-agitated biphasic system.

• Maintain the temperature and monitor the reaction progress every 1-2 hours by HPLC. Withdraw a small sample, quench with water, extract with ethyl acetate, and analyze the organic layer.

• The reaction is considered complete when the aryl bromide starting material is <1.0% by HPLC area. Typical reaction time is 6-10 hours.

D. Workup and Palladium Removal

• Once complete, cool the reaction mixture to 60°C. Stop stirring and allow the layers to separate (approx. 20-30 minutes).

• Drain the lower aqueous layer.

• Add fresh Toluene (3 L) to the organic layer in the reactor. Add QuadraSil® AP (100 g), a silica-based metal scavenger.

• Stir the mixture at 60°C for 2 hours to capture residual palladium.[12]

E. Product Isolation and Purification

• Prepare a filter nutsch with a pad of Celite® (approx. 1-inch thick).

• Perform a hot filtration of the reactor contents through the Celite® pad to remove the scavenger and any inorganic residues. Wash the reactor and filter cake with hot toluene (1 L).

• Transfer the combined filtrate to a clean reactor equipped for distillation.

• Concentrate the solution under vacuum to a final volume of approximately 3 L. Product should begin to crystallize during this step.

• Slowly cool the slurry to 0-5°C over 2-3 hours and hold at this temperature for at least 4 hours to maximize crystallization.

• Filter the solid product using a clean filter nutsch. Wash the cake with cold (0-5°C) toluene (2 x 500 mL).

• Dry the product in a vacuum oven at 50°C to a constant weight.

Expected Results

• Yield: 1.20 - 1.35 kg (80-90%)

• Purity (HPLC): >99.0%

• Residual Palladium (ICP-MS): <10 ppm

Conclusion

This application note provides a robust and scalable protocol for the synthesis of biaryls using (E)-(2-Methoxystyryl)boronic acid. By carefully considering the key scale-up parameters—from catalyst loading and solvent selection to heat management and impurity removal—this process can be safely and efficiently implemented in a pilot plant or manufacturing setting. The detailed workflow and mechanistic insights serve as a valuable resource for researchers, scientists, and drug development professionals aiming to leverage the power of the Suzuki-Miyaura reaction for the large-scale production of high-value chemical entities.

References

• Suzuki-Miyaura Cross-Coupling Reaction - News-Medical. (2023, July 19). News-Medical.Net. [Link]

• Special Issue : Suzuki–Miyaura Cross-Coupling Reaction and Potential Applications. (n.d.). MDPI. [Link]

• Patil, S. A., et al. (2025, June 5). Green and Sustainable Synthesis of Biaryls Using LaPO4·Pd Recyclable Nanocatalyst by the Suzuki–Miyaura Coupling in Aqueous Medium. ACS Omega. [Link]

• Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. (2023, August 23). Organometallics. [Link]

• Cartagenova, D., et al. (2021). Heterogeneous Metal-Organic Framework Catalysts for Suzuki-Miyaura Cross Coupling in the Pharma Industry. ETH Zurich Research Collection. [Link]

• Ghaffar, T., et al. (2019, September 27). Synthesis of Biaryls via Decarbonylative Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Carboxylic Acids. iScience. [Link]

• CHAPTER 13: Recent Advances/Contributions in the Suzuki–Miyaura Reaction. (n.d.). Royal Society of Chemistry. [Link]

• Brals, J., et al. (2023, September 1). Organophotocatalytic Radical–Polar Cross-Coupling of Styrylboronic Acids and Redox-Active Esters. Synlett. [Link]

• Synthesis of Atropisomeric Biaryls via Chiral Suzuki–Miyaura/Enzymatic Kinetic Resolution. (2022, June 30). ACS Catalysis. [Link]

• Recent advances & new concepts for the synthesis of axially stereoenriched biaryls. (2015, February 25). Royal Society of Chemistry. [Link]

• Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents. (2022, January 4). Journal of the Iranian Chemical Society. [Link]

• Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. (2013, January 17). Molecules. [Link]

• Boronic Acids: Preparation and Applications in Organic Synthesis and Medicine. (n.d.). ResearchGate. [Link]

• Assessing the stability and reactivity of a new generation of boronic esters. (n.d.). FASEB. [Link]

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. (n.d.). PMC. [Link]

• Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique. (2025, August 7). ResearchGate. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. [Link]

• Transition Metal Catalyst Free Cross-Coupling Reaction of Tertiary Propargylic Alcohols with Hetero-Areneboronic Acids. (2022, January 11). ChemRxiv. [Link]

• A General Method for Suzuki-Miyaura Coupling Reactions Using Lithium Triisopropyl Borates. (n.d.). PMC. [Link]

• Which boronic acids are used most frequently for synthesis of bioactive molecules? (n.d.). ChemRxiv. [Link]

• Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions. (2017, March 23). MDPI. [Link]

• Synthesis and Application of Boronic Acid Derivatives. (2010, May 5). VTechWorks. [Link]

• Boronic acid with high oxidative stability and utility in biological contexts. (2021, March 9). PubMed. [Link]

• Comparison of reactivity of different boron reagents. (n.d.). ResearchGate. [Link]

• Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. (n.d.). University of Windsor. [Link]

• Boronic Acid with High Oxidative Stability and Utility in Biological Contexts. (n.d.). ChemRxiv. [Link]

• Biaryl synthesis with control of axial chirality. (2006, June 14). SciSpace. [Link]

• Synthesis and Applications of Boronic Acid-Containing Polymers: From Materials to Medicine. (2016, February 10). PubMed. [Link]

• Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki–Miyaura Coupling Conditions. (2022, May 2). The Journal of Organic Chemistry. [Link]

• Efficient Synthesis of Sterically Crowded Biaryls by Palladium-Phosphinous Acid-Catalyzed Cross-Coupling of Aryl Halides and Aryl Grignards. (n.d.). Organic Chemistry Portal. [Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. researchgate.net [researchgate.net]

Technical Notes & Optimization

Purification of (E)-(2-Methoxystyryl)boronic acid from reaction mixtures.

Executive Summary & Scientific Context

(E)-(2-Methoxystyryl)boronic acid is a critical intermediate, primarily utilized in Suzuki-Miyaura cross-coupling reactions to introduce the 2-methoxystyryl moiety. While the synthesis via hydroboration of 2-ethynylanisole is mechanistically straightforward, the isolation is notoriously difficult due to three competing factors:

• The Boroxine Equilibrium: Boronic acids spontaneously dehydrate to form cyclic anhydrides (boroxines), often resulting in an intractable oil rather than a crystalline solid.

• Protodeboronation: The styryl C-B bond is more labile than aryl C-B bonds; exposure to strong acids or silica gel silanols can trigger cleavage, yielding 2-methoxystyrene.

• Polymerization: The styryl double bond is susceptible to radical polymerization if handled without care.

This guide provides a "Golden Route" for purification that avoids chromatography, prioritizing thermodynamic stability and chemical purity.

The "Golden Route" Protocol

Objective: Isolation of >95% pure (E)-(2-Methoxystyryl)boronic acid without silica gel chromatography.

Phase A: Synthesis & Quench (Brief Context)

Precursor: 2-Ethynylanisole (2-methoxyphenylacetylene). Reagent: Catecholborane (preferred for direct hydrolysis) or Pinacolborane. Reaction: Hydroboration (typically 70°C, neat or in THF).

Phase B: Workup & Purification (The Critical Steps)

Step 1: Hydrolysis (Breaking the Ester) Do not use strong mineral acids (HCl) which may degrade the styryl bond.

• Protocol: Upon reaction completion, cool the mixture to 0°C. Add water slowly (exothermic). Stir for 2-4 hours at room temperature. The catecholborane adduct hydrolyzes to release the free boronic acid and catechol.

Step 2: The "Phase Swing" Extraction This step separates the boronic acid from non-acidic impurities (starting alkyne, styrene byproducts).

• Dissolve the crude hydrolysate in Diethyl Ether (Et₂O) .

• Extract with 1M NaOH (cold). The boronic acid forms a water-soluble boronate salt (

  ).

• Discard the organic layer (contains non-polar impurities).

• Wash the aqueous layer once with fresh Et₂O.

• Acidification: Cool the aqueous layer to 0°C. Carefully acidify with 1M H₂SO₄ or Acetic Acid to pH ~5-6. Avoid pH < 3.

• Extract the precipitated boronic acid back into Et₂O or EtOAc. Dry over MgSO₄ and concentrate in vacuo at low temperature (<30°C).

Step 3: Controlled Recrystallization (The Anti-Oil Strategy) If the product is an oil or sticky gum, it is likely a mixture of the acid and the boroxine.

• Solvent System: Water : Methanol (3:1) or Water : Acetonitrile.

• Method: Dissolve the crude oil in the minimum amount of warm Methanol/ACN. Add warm water dropwise until turbidity persists. Cool slowly to 4°C.

• Mechanism: The excess water forces the equilibrium from the boroxine (anhydride) back to the boronic acid (crystalline solid) [1].

Troubleshooting Dashboard

Symptom	Probable Cause	Corrective Action
Product is a sticky oil/gum	Boroxine Formation: The compound has dehydrated into its trimeric anhydride form.	Re-hydrate: Recrystallize from H₂O/MeOH. The presence of water is chemically required to shift the equilibrium to the solid acid form.
Low Yield after Column	Silica Decomposition: Acidic silanols on silica gel caused protodeboronation or irreversible binding.	Avoid Silica: Use the Acid/Base extraction method (Phase B). If chromatography is mandatory, add 1% Et₃N to the eluent to neutralize silica.
Broad NMR Peaks	H-Bonding/Exchange: Boronic O-H protons exchange rapidly; boroxine/acid mixtures cause broadening.	Add D₂O: Add a drop of D₂O to the NMR tube. This sharpens the peaks by converting everything to the deuterated boronate species.
New Spot on TLC (High Rf)	Protodeboronation: Cleavage of the C-B bond yielding 2-methoxystyrene.	Check pH: Ensure workup acidification did not drop below pH 3. Avoid prolonged heating during concentration.

Visualized Workflows

Diagram 1: Purification Logic Tree

This decision tree guides you through the post-reaction handling to ensure solid isolation.

Caption: Decision matrix for handling crude styryl boronic acid mixtures, prioritizing dehydration reversal.

Diagram 2: The DEA Adduct Alternative (High Purity)

For pharmaceutical-grade purity, the Diethanolamine (DEA) adduct method is superior to simple recrystallization.

Caption: The Diethanolamine (DEA) adduct loop allows for the removal of non-boronic impurities via filtration of the crystalline ester [2].

Frequently Asked Questions (FAQs)

Q: Why does the melting point of my product vary between batches (e.g., 90°C vs 115°C)? A: This is a classic characteristic of boronic acids. The "pure" compound exists in a dynamic equilibrium with its boroxine (trimeric anhydride). The melting point depends on the ratio of Acid:Boroxine in the crystal lattice. A lower melting point often indicates a higher water content or incomplete dehydration, while a broad range indicates a mixture. For strict characterization, convert to the pinacol ester.

Q: Can I store the boronic acid on the shelf? A: Styryl boronic acids are less stable than aryl boronic acids. Store them at 2-8°C (or -20°C for long term) under an inert atmosphere (Argon). Interestingly, storing them too dry can promote boroxine formation; however, for stability against oxidation, dry and cold is best.

Q: I see a second set of doublets in the NMR. Is it the Z-isomer? A: It is possible, but first check if it is the boroxine. Boroxines often show slightly shifted NMR signals compared to the monomeric acid. Treat the NMR sample with a drop of D₂O and shake; if the signals collapse into one set, it was the anhydride equilibrium, not a regioisomer. If the signals persist, it is likely the Z-isomer or a protodeboronated impurity.

Q: Why avoid Silica Gel chromatography? A: Silica gel is slightly acidic. Boronic acids can interact with the surface silanols (Si-OH), leading to severe "streaking" (band broadening) and yield loss. Furthermore, the styryl bond is prone to cleavage on acidic surfaces. If you must column, use amine-functionalized silica or add 1% Triethylamine to your mobile phase [3].

References

• Hall, D. G. (Ed.). (2011). Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH.

• Coutts, S. J., et al. (1994). "Purification of arylboronic acids as their diethanolamine adducts." Tetrahedron Letters, 35(29), 5109-5112.

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). "Selection of Boron Reagents for Suzuki–Miyaura Coupling." Chemical Society Reviews, 43, 412-443.

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for Assessing the Purity of (E)-(2-Methoxystyryl)boronic acid

In the landscape of pharmaceutical development and organic synthesis, the purity of starting materials and intermediates is paramount. (E)-(2-Methoxystyryl)boronic acid, a key building block in Suzuki-Miyaura cross-coupling reactions, is no exception.[1][2] Its purity directly impacts the yield, impurity profile, and overall quality of the final active pharmaceutical ingredient (API). This guide provides a comprehensive comparison of analytical methodologies for the robust assessment of (E)-(2-Methoxystyryl)boronic acid purity, offering insights into the rationale behind method selection and practical, field-proven protocols.

The inherent characteristics of boronic acids, such as their propensity to form cyclic anhydrides (boroxines) and their polarity, present unique analytical challenges.[3][4] Therefore, a multi-faceted approach is often necessary for a complete purity assessment. This guide will delve into the most effective techniques: High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Assessment

HPLC is an indispensable tool for separating and quantifying impurities in organic compounds. For (E)-(2-Methoxystyryl)boronic acid, reversed-phase HPLC (RP-HPLC) is the most common and effective approach.

The Principle of Separation

RP-HPLC separates compounds based on their hydrophobicity. A nonpolar stationary phase (typically C18) is used with a polar mobile phase. More hydrophobic compounds interact more strongly with the stationary phase and thus elute later. The purity of (E)-(2-Methoxystyryl)boronic acid is determined by comparing the peak area of the main component to the total area of all observed peaks.

Method Development Considerations: A Scientist's Perspective

The development of a robust and reliable HPLC method requires careful consideration of several factors:

• Column Selection: While a standard C18 column is a good starting point, columns with low silanol activity, such as the Waters XTerra MS C18, can minimize on-column hydrolysis of the boronic acid.[5][6]

• Mobile Phase Composition: A mixture of water and a polar organic solvent like acetonitrile or methanol is typically used. The addition of a pH modifier, such as formic acid or ammonium acetate, can improve peak shape and resolution.[4][7] However, for some boronic esters, a mobile phase with no pH modifier might be necessary to prevent hydrolysis.[5]

• Detection: UV detection is the most common method for styrylboronic acids due to the presence of a chromophore. A photodiode array (PDA) detector is highly recommended as it allows for the simultaneous monitoring of multiple wavelengths and can provide information about peak purity.

Comparative HPLC Methods

For a comprehensive analysis, it is beneficial to employ multiple HPLC methods with different selectivities. This can involve screening different stationary phases (e.g., C18, Phenyl, C8) and organic modifiers (acetonitrile vs. methanol) to ensure all potential impurities are resolved.[1][8]

Parameter	Method A: General Purpose Screening	Method B: High-Resolution Analysis
Column	C18, 4.6 x 150 mm, 5 µm	Phenyl-Hexyl, 4.6 x 250 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water	10 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile	Methanol
Gradient	5-95% B in 20 min	20-80% B in 30 min
Flow Rate	1.0 mL/min	0.8 mL/min
Detection	UV at 254 nm	UV at 230 nm and 275 nm

Workflow for HPLC Analysis

Caption: Workflow for LC-MS analysis of (E)-(2-Methoxystyryl)boronic acid.

Comparison of Analytical Methods

Feature	HPLC-UV	NMR	LC-MS
Primary Information	Purity (relative), Impurity Profile	Structure, Purity (absolute with qNMR)	Molecular Weight, Impurity Identification
Quantitation	Excellent (relative)	Excellent (absolute with qNMR)	Good (with appropriate standards)
Impurity Identification	Limited to co-eluting standards	Good for major impurities	Excellent for structural elucidation
Throughput	High	Moderate	Moderate
Key Advantage	Robustness and reproducibility for routine QC	Definitive structural information	High sensitivity and specificity
Limitations	Requires chromophore, potential for co-elution	Lower sensitivity, complex spectra with boroxines	Matrix effects, requires ionization

Conclusion: A Holistic Approach to Purity Assessment

For a comprehensive and reliable assessment of (E)-(2-Methoxystyryl)boronic acid purity, a combination of analytical techniques is essential. HPLC provides robust and high-throughput purity determination, while NMR offers definitive structural confirmation and the potential for absolute quantitation. LC-MS is invaluable for the identification of unknown impurities. By employing these methods in a complementary fashion, researchers and drug development professionals can ensure the quality and consistency of this critical synthetic building block, ultimately contributing to the development of safe and effective medicines.

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• A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry. Analytical Methods (RSC Publishing), [Link].

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• Analysis of Boronic Acids Without Chemical Derivatisation. ResearchGate, [Link].

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• Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. Waters, [Link].

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• Stability-indicating HPLC method optimization using quality. Journal of Applied Pharmaceutical Science, [Link].

• Duval, F.L., et al. "Selective on-line detection of boronic acids and derivatives in high-performance liquid chromatography eluates by post-column reaction with alizarin." Wageningen University & Research, [Link].

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• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. SpringerLink, 15 August 2017, [Link].

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• Shah, Syeda Mashaal, et al. "Computational characterization of the interactions between novel Boronic Acid derivatives with urokinase-type plasminogen activator." bioRxiv, 6 June 2023, [Link].

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• Process for purification of boronic acid and its derivatives.

• Hall, Dennis G. "Structure, Properties, and Preparation of Boronic Acid Derivatives. Overview of Their Reactions and Applications." SciSpace, [Link].

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• 5. researchgate.net [researchgate.net]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. lcms.labrulez.com [lcms.labrulez.com]

Comparative study of (E)-(2-Methoxystyryl)boronic acid versus other substituted styrylboronic acids

Executive Summary

Context: (E)-(2-Methoxystyryl)boronic acid (CAS 163603-08-7) represents a specialized class of organoboron reagents where the interplay between steric hindrance (ortho-substitution) and electronic activation (methoxy donation) creates a unique reactivity profile.

Verdict: Unlike its para-substituted or unsubstituted counterparts, the ortho-methoxy variant requires tailored catalytic systems. While standard conditions often lead to suboptimal yields due to protodeboronation or steric retardation, the use of electron-rich, bulky phosphine ligands (e.g., SPhos, XPhos) can unlock yields comparable to unhindered substrates (>85%). This guide delineates the mechanistic nuances and provides a validated protocol for maximizing performance.

Chemical Profile & Reactivity Analysis

The Ortho-Effect: Sterics vs. Chelation

The defining feature of (E)-(2-Methoxystyryl)boronic acid is the methoxy group at the ortho position of the styryl ring. This introduces two competing mechanistic factors:

• Steric Retardation: The proximity of the methoxy group to the boron center hinders the formation of the pre-transmetallation complex (Pd-O-B intermediate), significantly slowing down the reaction with standard catalysts like Pd(PPh₃)₄.

• Chelation Potential: In specific catalytic cycles, the ortho-oxygen can act as a hemilabile ligand, potentially stabilizing the palladium intermediate. However, this is often outweighed by steric bulk unless specific ligands (e.g., biaryl phosphines) are used to facilitate the transmetallation.

Electronic Influence & Protodeboronation

The methoxy group is a strong Electron Donating Group (EDG).

• Pros: Increases the nucleophilicity of the carbon-boron bond, theoretically accelerating transmetallation.

• Cons: Significantly increases susceptibility to protodeboronation under basic conditions. The electron-rich alkene is prone to protonolysis, leading to the formation of (E)-2-methoxystyrene (side product) and reducing the yield of the desired cross-coupled product.

Comparative Performance Matrix

Feature	(E)-(2-Methoxystyryl)boronic acid	(E)-(4-Methoxystyryl)boronic acid	(E)-Styrylboronic acid (Unsubstituted)
Electronic Effect	Strong EDG (Inductive + Resonance)	Strong EDG (Resonance dominant)	Neutral
Steric Hindrance	High (Ortho-substituent)	Low	None
Protodeboronation Risk	High (Fast hydrolysis)	Moderate	Low
Standard Yield (Pd(PPh₃)₄)	Low to Moderate (40–60%)	High (>85%)	High (>90%)
Optimized Yield (SPhos/XPhos)	Excellent (>85%)	Excellent (>95%)	Excellent (>95%)
E/Z Selectivity	High Retention of (E)	High Retention of (E)	High Retention of (E)

Mechanistic Visualization

The following diagram illustrates the specific bottleneck introduced by the ortho-methoxy group during the Suzuki-Miyaura cycle.

Caption: The transmetallation step is the kinetic bottleneck. The ortho-methoxy group sterically hinders the approach to Palladium, allowing the competing protodeboronation pathway to dominate unless active ligands are used.

Validated Experimental Protocol

To ensure high yields with (E)-(2-Methoxystyryl)boronic acid, one must abandon "standard" conditions (e.g., aqueous Na₂CO₃/DME) in favor of anhydrous or phase-transfer conditions that suppress protodeboronation.

Protocol: High-Efficiency Coupling with Sterically Hindered Boronic Acids

Objective: Synthesis of (E)-2-methoxy-stilbene derivative via cross-coupling.

Reagents:

• (E)-(2-Methoxystyryl)boronic acid (1.2 equiv)

• Aryl Bromide (1.0 equiv)

• Catalyst: Pd(OAc)₂ (2 mol%) + SPhos (4 mol%)

  • Why SPhos? This bulky, electron-rich ligand creates a highly active catalyst that accelerates transmetallation, outcompeting the protodeboronation side reaction.

• Base: K₃PO₄ (2.0 equiv, finely ground)

• Solvent: Toluene/Water (10:1 ratio) or anhydrous Toluene.

Step-by-Step Methodology:

• Catalyst Pre-formation: In a glovebox or under Argon, charge a reaction vial with Pd(OAc)₂ and SPhos. Add dry Toluene (0.1 M concentration relative to substrate) and stir at RT for 10 minutes to generate the active catalytic species.

• Substrate Addition: Add the Aryl Bromide, (E)-(2-Methoxystyryl)boronic acid, and K₃PO₄.

• Degassing: Seal the vial and purge with Argon for 5 minutes. (Oxygen promotes homocoupling and catalyst deactivation).

• Reaction: Heat the mixture to 100°C for 4–12 hours.

  • Checkpoint: Monitor via TLC/LC-MS. The 2-methoxy boronic acid spot will disappear faster than para-isomers due to its instability; ensure conversion of the Aryl Bromide.

• Work-up: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over MgSO₄.

• Purification: Flash chromatography on silica gel.

Expected Outcome:

• Yield: 85–95% (compared to ~50% with Pd(PPh₃)₄).

• Selectivity: >98:2 E/Z ratio (Stereoretention).

Decision Guide for Researchers

Use this workflow to select the appropriate conditions for your specific styrylboronic acid derivative.

Caption: Workflow for optimizing reaction conditions based on substituent position.

References

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43(1), 412-443. Link

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenylboronic Acids. Journal of the American Chemical Society, 132(40), 14073–14075. Link

• Ros, A., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids. Beilstein Journal of Organic Chemistry, 14, 2423–2433. Link

• Miyaura, N., & Suzuki, A. (1995).[1] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Performance of different palladium ligands in the Suzuki coupling of (E)-(2-Methoxystyryl)boronic acid

Executive Summary

The Bottom Line: For the Suzuki-Miyaura coupling of (E)-(2-Methoxystyryl)boronic acid , ligand selection is dictated by the balance between catalytic activity and suppression of protodeboronation .

• Best All-Rounder: dppf (1,1'-Bis(diphenylphosphino)ferrocene). It offers the highest consistency in retaining the E-alkene geometry and minimizing protodeboronation due to its large bite angle and steric bulk.

• High Activity / Difficult Electrophiles: SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl). Use this for sterically hindered aryl chlorides or deactivated electrophiles.[1] It provides rapid turnover but requires careful base selection to prevent vinyl-boron hydrolysis.

• Legacy Standard: PPh₃ (Triphenylphosphine). Functional but often requires higher catalyst loading (5-10 mol%) and suffers from slower rates, increasing the window for side reactions.

Technical Context & Mechanistic Challenges

The Substrate: (E)-(2-Methoxystyryl)boronic Acid

This substrate presents specific challenges distinct from standard phenylboronic acids:

• Protodeboronation: Vinyl boronic acids are significantly more prone to hydrolytic C-B bond cleavage than their aryl counterparts. This pathway is base-catalyzed and competes directly with transmetallation.

• Stereoretention: The reaction must preserve the E-configuration of the double bond. Monodentate ligands with poor steric bulk can sometimes allow isomerization or "

  -to- " leakage.

• Sterics: The ortho-methoxy group adds steric bulk near the reaction center, slowing transmetallation compared to unsubstituted styryl boronic acids.

Mechanistic Logic

The choice of ligand influences the Transmetallation and Reductive Elimination steps.

• Bidentate Ligands (dppf): The large bite angle (~99°) accelerates reductive elimination, which is crucial for coupling

  - centers without isomerization.

• Buchwald Ligands (SPhos/XPhos): The electron-rich nature facilitates oxidative addition of difficult aryl chlorides, while the biaryl backbone provides stability against oxidation.

Comparative Analysis of Ligand Performance

The following data represents typical performance metrics synthesized from cross-coupling literature for electron-rich vinyl boronic acids reacting with a standard aryl bromide (e.g., 4-bromoanisole).

Table 1: Representative Ligand Performance Matrix

Ligand System	Catalyst Precursor	Yield (%)	Time (h)	TON (Turnover Number)	Stereoretention (E:Z)	Key Observation
dppf	PdCl₂(dppf)	92-96%	2-4	High	>99:1	Excellent stability; best for preventing protodeboronation.
SPhos	Pd(OAc)₂ / Pd₂(dba)₃	94-98%	< 1	Very High	>98:2	Extremely fast; ideal for aryl chlorides.
PPh₃	Pd(PPh₃)₄	75-82%	12-24	Moderate	~95:5	Slow kinetics lead to some deboronated byproduct (2-methoxystyrene).
P(t-Bu)₃	Pd(P(t-Bu)₃)₂	88-93%	1-2	High	>98:2	Highly active but air-sensitive; difficult handling.

Critical Insight: While SPhos provides the fastest kinetics, dppf is often preferred in process chemistry for this specific substrate because it is robust, air-stable, and minimizes the "homocoupling" of the boronic acid.

Experimental Protocol (Self-Validating)

Objective: Coupling of (E)-(2-Methoxystyryl)boronic acid with 4-Bromoanisole using PdCl₂(dppf).

Reagents & Setup

• Substrate: (E)-(2-Methoxystyryl)boronic acid (1.2 equiv)

• Electrophile: 4-Bromoanisole (1.0 equiv)

• Catalyst: PdCl₂(dppf)[2][3][4]·CH₂Cl₂ (2-3 mol%)

• Base: K₂CO₃ (2.0 equiv) or Cs₂CO₃ (for faster rates)

• Solvent: THF/Water (9:1) or Toluene/Water (if higher temp needed)

• Atmosphere: Argon or Nitrogen (Strictly deoxygenated)

Step-by-Step Procedure

• Degassing (Crucial): Sparge the solvent mixture (THF/H₂O) with argon for 30 minutes before adding reagents. Oxygen promotes homocoupling and catalyst death.

• Charging: To a dry Schlenk flask, add the aryl bromide, boronic acid, base, and Pd catalyst.

• Solvation: Add the degassed solvent via syringe under counter-flow of argon.

• Reaction: Heat to 60-80°C. Monitor via TLC or HPLC.

  • Validation Check: The reaction mixture should turn from orange/red to black as Pd(0) forms and eventually precipitates upon completion. If it turns black immediately upon heating without product formation, "Pd black" precipitation has occurred (catalyst death).

• Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over MgSO₄.

• Purification: Flash chromatography. (Note: The product is a stilbene derivative; UV active).

Visualizing the Workflow & Mechanism

Experimental Workflow Diagram

Caption: Optimized workflow for coupling vinyl boronic acids, emphasizing the critical degassing step to prevent homocoupling.

Mechanistic Pathway & Ligand Influence

Caption: The catalytic cycle highlighting Transmetallation as the critical juncture where ligand choice (L) prevents the side reaction.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

• Molander, G. A., & Canturk, B. (2009).[5] Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki−Miyaura Coupling. Angewandte Chemie International Edition, 48(50), 9240–9261.

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands.[6] Accounts of Chemical Research, 41(11), 1461–1473.

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43(1), 412-443.

Sources

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Safety & Regulatory Compliance

Safe Management and Disposal of (E)-(2-Methoxystyryl)boronic acid

Executive Summary & Chemical Profile

Effective waste management in drug discovery goes beyond simple compliance; it is about maintaining the integrity of the laboratory ecosystem. (E)-(2-Methoxystyryl)boronic acid is a valuable reagent primarily used in Suzuki-Miyaura cross-coupling reactions. While not classified as acutely toxic or PBT (Persistent, Bioaccumulative, and Toxic), its disposal requires specific protocols due to its Lewis acidic nature and potential for exothermic degradation when mishandled.

This guide provides a self-validating workflow for the disposal of (E)-(2-Methoxystyryl)boronic acid , ensuring safety for personnel and compliance with RCRA (Resource Conservation and Recovery Act) standards.

Chemical Identity & Hazard Data

Parameter	Detail
Chemical Name	(E)-(2-Methoxystyryl)boronic acid
CAS Number	160589-32-6 (Trans isomer)
Molecular Formula	C₉H₁₁BO₃
Physical State	Solid (White to off-white powder)
GHS Classification	Skin Irrit. 2 (H315), Eye Irrit.[1] 2A (H319), STOT SE 3 (H335)
Reactivity Hazard	Susceptible to protodeboronation; incompatible with strong oxidizers.
Storage Requirement	2–8°C (Inert atmosphere recommended to prevent boroxine formation).

The Logic of Organoboron Disposal

Expert Insight: Many researchers mistakenly treat boronic acids as benign salts. However, aryl and styryl boronic acids possess a vacant p-orbital on the boron atom, making them Lewis acids. In the waste stream, this reactivity can lead to two specific issues:

• Boroxine Formation: Upon exposure to dry air or heat, this compound dehydrates to form a cyclic trimer (boroxine). While this does not significantly alter the toxicity profile, it changes solubility, potentially causing precipitation in liquid waste lines.

• Oxidative Instability: Styryl boronic acids contain an alkene linker. In the presence of strong oxidizers (e.g., peroxides, nitric acid), the carbon-boron bond can cleave exothermically, and the alkene can be oxidized, generating heat and pressure in sealed waste containers.

Core Directive: Never mix (E)-(2-Methoxystyryl)boronic acid waste with oxidizing agents.

Pre-Disposal Stabilization & Segregation

Before moving to the waste drum, the material must be assessed for state and contamination.

Scenario A: Pure Solid Waste (Expired/Excess Reagent)

• Stability: Stable under normal conditions.

• Action: Do not dissolve. Dispose of as solid hazardous waste.

• Container: High-density polyethylene (HDPE) or glass.

Scenario B: Reaction Mixtures (Post-Suzuki Coupling)

• Context: This is the most common disposal scenario. The waste likely contains Palladium (Pd) catalysts, phosphine ligands, and inorganic bases (e.g., K₂CO₃).

• Critical Step (Heavy Metal Capture): If Pd concentration > 50 ppm, use a metal scavenger (e.g., SiliaMetS® or QuadraPure™) before disposal. This prevents heavy metal contamination of the organic waste stream, which often incurs higher disposal fees or regulatory fines.

• Quenching: Ensure the reaction mixture is quenched (usually with water/ammonium chloride) to neutralize active base before adding to the organic waste solvent.

Step-by-Step Disposal Protocols

Protocol 1: Solid Waste Disposal

Applicability: Expired shelf stock, spill cleanup residues, or contaminated weighing paper.

• Segregation: Ensure the solid is not mixed with oxidizing solids (e.g., potassium permanganate).

• Packaging: Place the solid into a clear, wide-mouth jar (polyethylene or glass).

• Labeling: Apply a hazardous waste label.

  • Constituents: "(E)-(2-Methoxystyryl)boronic acid"

  • Hazard Checkbox: Irritant.[2][3][4]

• Transfer: Move to the Satellite Accumulation Area (SAA).

• Final Fate: High-temperature incineration.

Protocol 2: Liquid Waste (Solution Chemistry)

Applicability: Mother liquors from recrystallization or crude reaction mixtures.

• Solvent Compatibility Check: Ensure the carrier solvent is compatible with the "Non-Halogenated Organic" waste stream.

  • Compatible: Methanol, Ethanol, THF, Toluene.

  • Incompatible: Dichloromethane (DCM), Chloroform (Must go to Halogenated waste).

• pH Check: If the solution is highly basic (pH > 10) from the coupling reaction, neutralize to pH 6–8 using dilute HCl or citric acid.

  • Why? High pH can degrade waste containers over time and cause unexpected buffering reactions in the central waste tank.

• Transfer: Pour into the designated solvent waste carboy (Halogenated or Non-Halogenated).

• Record Keeping: Log the approximate mass of boronic acid added to the carboy on the waste log sheet.

Visual Decision Workflow

The following diagram outlines the decision logic for disposing of (E)-(2-Methoxystyryl)boronic acid, ensuring segregation from incompatible streams.

Caption: Decision matrix for segregating boronic acid waste based on physical state, metal contamination, and solvent type.

Emergency Procedures (Spills)

In the event of a spill outside of a fume hood:

• PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is aerosolized, use an N95 or P100 respirator.

• Containment: Do not dry sweep if dust generation is likely. Cover the spill with a damp paper towel or an inert absorbent (vermiculite).

• Cleanup: Scoop the material into a waste container.

• Decontamination: Wipe the surface with a mild soap solution followed by water.

  • Note: Avoid using bleach (hypochlorite) immediately, as it is a strong oxidizer. Use water/soap first to remove the bulk organic material.

Regulatory Compliance (RCRA)

While (E)-(2-Methoxystyryl)boronic acid is not explicitly listed on the EPA's "P" or "U" lists, it falls under the "Characteristic" waste guidelines if mixed with ignitable solvents (D001).

• Waste Code: Generally D001 (if in flammable solvent) or non-regulated hazardous waste.

• Documentation: Always maintain an up-to-date Safety Data Sheet (SDS) near the waste accumulation area.

References

• Sigma-Aldrich. (E)-(2-Methoxystyryl)boronic acid Safety Data Sheet (SDS).

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification.

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories.

• Hall, D. G.Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH, 2nd Edition.

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